![molecular formula C8H7IO2 B147186 Methyl 4-iodobenzoate CAS No. 619-44-3](/img/structure/B147186.png)
Methyl 4-iodobenzoate
Overview
Description
Methyl 4-iodobenzoate is an organic compound with the chemical formula C7H7IO. It is a white crystalline solid that is soluble in organic solvents and has a strong pungent odor. It has a melting point of 135-140°C and a boiling point of 270°C. This compound has a variety of applications in scientific research, including as a reagent for synthesizing other organic compounds, as a catalyst for various reactions, and as a biochemical research tool.
Scientific Research Applications
1. Use in Difluoromethylation Processes
Methyl 4-iodobenzoate has been utilized in the field of organic synthesis, particularly in difluoromethylation processes. A study by Sperry and Sutherland (2011) outlines a safe and practical difluoromethylation protocol for methyl 4-hydroxy-3-iodobenzoate, which is closely related to this compound, demonstrating its application in large-scale organic synthesis (Sperry & Sutherland, 2011).
2. Crystal Structure and Theoretical Analysis
The crystal structure and theoretical analysis of this compound derivatives have significant implications in scientific research. Sharfalddin et al. (2020) conducted a detailed study on methyl 4-hydroxybenzoate, providing insights into its crystal structure, intermolecular interactions, and computational calculations. This type of analysis is crucial for understanding the molecular properties and potential applications of this compound derivatives (Sharfalddin et al., 2020).
3. Metabolic Studies and Species Variations
This compound and its derivatives have been studied for their metabolic processes in various species. For instance, Wold, Smith, and Williams (1973) explored the metabolism and excretion of n-butyl 4-hydroxy-3,5-diiodobenzoate, showing differences in metabolic reactions across different species. Such studies are vital for understanding the biological processing of this compound (Wold, Smith, & Williams, 1973).
4. Role in Synthesis of Alkaloids and Medicinal Chemistry
This compound is also crucial in the synthesis of various organic compounds, including alkaloids. Rasheed et al. (2014) demonstrated its role in the synthesis of carbazole alkaloids, highlighting its importance in medicinal chemistry (Rasheed et al., 2014).
5. Application in Antimicrobial Screening
The compound's derivatives have been used in the development of antimicrobial agents. Gupta and Mishra (2017) synthesized novel triazoles using 4-iodobenzoic acid, which were then evaluated for their antimicrobial properties. This application showcases the potential of this compound derivatives in developing new antimicrobial compounds (Gupta & Mishra, 2017).
6. Use in Environmental and Agricultural Applications
This compound and its derivatives also find applications in environmental and agricultural science. For example, Campos et al. (2015) discussed the use of methyl-2-benzimidazole carbamate (a derivative) in sustained-release formulations for agricultural fungicides. Such applications demonstrate the versatility of this compound in various fields (Campos et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Methyl 4-iodobenzoate is an organic compound with the formula IC6H4COOCH3 . It is the methyl ester of 4-iodobenzoic acid Its aryl-iodide functionality suggests that it may interact with various biological targets through coupling reactions .
Mode of Action
The aryl-iodide functionality of this compound can undergo coupling reactions . For instance, it can undergo a symmetrical Sonogashira coupling with trimethylsilylacetylene (with the TMSA deprotected to acetylene in situ) to form dimethyl 4,4’- (ethyne-1,2-diyl)dibenzoate . This suggests that this compound can act as a precursor in the synthesis of more complex organic compounds.
Result of Action
Its ability to undergo coupling reactions suggests that it could potentially be used to synthesize a variety of complex organic compounds .
properties
IUPAC Name |
methyl 4-iodobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYUWQWMXZHDZOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2060703 | |
Record name | Benzoic acid, 4-iodo-, methyl ester | |
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Molecular Weight |
262.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] | |
Record name | Methyl 4-iodobenzoate | |
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CAS RN |
619-44-3 | |
Record name | Methyl 4-iodobenzoate | |
Source | CAS Common Chemistry | |
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Record name | Benzoic acid, 4-iodo-, methyl ester | |
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Record name | Methyl 4-iodobenzoate | |
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Record name | Benzoic acid, 4-iodo-, methyl ester | |
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Record name | Benzoic acid, 4-iodo-, methyl ester | |
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Record name | Methyl 4-iodobenzoate | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural characteristics of Methyl 4-iodobenzoate?
A1: this compound (C8H7IO2) has a molecular weight of 262.05 g/mol. The molecule is nearly planar . While specific spectroscopic data may vary depending on the study, techniques like 1H NMR, 13C NMR, and HRMS are commonly used for its characterization .
Q2: How is this compound utilized in organic synthesis?
A2: this compound is a versatile building block in organic synthesis. One notable application is its use as a starting material in the synthesis of Pemetrexed disodium, an anti-cancer drug. This synthesis involves multiple steps, including condensation, bromination, cyclization, and coupling reactions .
Q3: Can this compound participate in cross-coupling reactions?
A3: Yes, this compound can undergo copper-catalyzed cross-coupling reactions. For instance, it reacts with bromozinc difluorophosphonate in the presence of a copper catalyst. Interestingly, the presence of the carboxylate group, even at the para position, has been shown to enhance the reaction rate, potentially through interaction with zinc byproducts .
Q4: Are there examples of this compound being used in Suzuki coupling reactions?
A4: Yes, this compound can act as an electrophilic partner in Suzuki coupling reactions. It has been successfully coupled with aryl boronic acids to yield biaryl compounds, demonstrating its utility in building complex molecular architectures .
Q5: Has this compound been utilized in deuterium labeling studies?
A5: Yes, research has demonstrated the use of this compound in deuterium labeling studies. A system utilizing NaBH4-Cu2Cl2/MeOH effectively replaced the iodine atom with deuterium, providing insight into reaction mechanisms and offering a route for incorporating deuterium into more complex molecules .
Q6: Does the crystal structure of this compound reveal any interesting intermolecular interactions?
A6: The crystal packing of this compound is notable for a short halogen bond between the bromine atom of one molecule and the oxygen atom of a neighboring molecule . These types of interactions are of increasing interest in crystal engineering and materials science.
Q7: Beyond pharmaceuticals, are there other potential applications of this compound?
A7: While its use as a pharmaceutical intermediate is prominent, the structural features of this compound lend themselves to broader applications. For example, it has been investigated in the development of novel dyes for dye-sensitized solar cells, highlighting its potential in materials science and renewable energy research .
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